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Compound of Interest

Compound Name:
2-Bromo-5-

(methylsulfonyl)pyridine

Cat. No.: B1277463 Get Quote

An In-depth Technical Guide to the GHS Hazard Statements for 2-Bromo-5-
(methylsulfonyl)pyridine

This technical guide provides a detailed overview of the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) hazard statements associated with 2-Bromo-
5-(methylsulfonyl)pyridine. The information is intended for researchers, scientists, and

professionals in drug development who handle this compound.

It is important to note that various chemical suppliers report different CAS Numbers for this

structure and its close isomers. This guide synthesizes data from sources for 2-Bromo-5-
(methylsulfonyl)pyridine and its isomers, such as 2-Bromo-6-(methylsulfonyl)pyridine (CAS

98626-92-7) and 5-Bromo-2-(methylsulfonyl)pyridine (CAS 98626-95-0), which are expected to

have very similar toxicological profiles due to their structural similarity.

GHS Hazard Classification
The GHS classification for 2-Bromo-5-(methylsulfonyl)pyridine and its close isomers

indicates that it is a hazardous substance requiring careful handling. The primary hazards are

related to acute toxicity, skin and eye irritation, and respiratory irritation.

Data Presentation: GHS Hazard Summary
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The following table summarizes the GHS hazard information based on available safety data

sheets for closely related isomers.
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GHS Element Description

Hazard Pictogram
alt text

GHS07: Exclamation Mark[1]

Signal Word Warning[1]

Hazard Statements

H302: Harmful if swallowed.[1][2]H315: Causes

skin irritation.[1][2][3]H319: Causes serious eye

irritation.[1][2][3]H335: May cause respiratory

irritation.[1][2][3]

Precautionary Statements Prevention:P261: Avoid breathing

dust/fume/gas/mist/vapours/spray.[1][2][3]P264:

Wash skin thoroughly after handling.[2]P270: Do

not eat, drink or smoke when using this product.

[2]P271: Use only outdoors or in a well-

ventilated area.[2]P280: Wear protective

gloves/eye protection/face protection.

[2]Response:P301+P312: IF SWALLOWED:

Call a POISON CENTER/doctor if you feel

unwell.[2]P302+P352: IF ON SKIN: Wash with

plenty of soap and water.[2]P304+P340: IF

INHALED: Remove person to fresh air and keep

comfortable for breathing.[2]P305+P351+P338:

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][2]

[3]P312: Call a POISON CENTER/doctor if you

feel unwell.[2]P330: Rinse mouth.

[2]P332+P313: If skin irritation occurs: Get

medical advice/attention.[2]P337+P313: If eye

irritation persists: Get medical advice/attention.

[2]P362: Take off contaminated clothing and

wash before reuse.[2]Storage:P403+P233:

Store in a well-ventilated place. Keep container

tightly closed.[2]P405: Store locked up.
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[2]Disposal:P501: Dispose of contents/container

to an approved waste disposal plant.[2]

Experimental Protocols
Detailed experimental protocols for the toxicological studies that form the basis of these GHS

classifications are not available in the public domain safety data sheets. The hazard statements

are derived from standardized testing or from data on structurally similar compounds.

H302 (Harmful if swallowed): This classification is typically based on acute oral toxicity

studies (e.g., OECD Test Guideline 420, 423, or 425) that determine the median lethal dose

(LD50) of a substance in animal models, usually rats. The result for this chemical falls into

GHS Category 4 for acute oral toxicity.

H315 (Causes skin irritation): This is determined through in vivo or in vitro skin irritation tests

(e.g., OECD Test Guideline 404 or 439). These tests assess the potential of a substance to

cause reversible inflammatory changes to the skin.

H319 (Causes serious eye irritation): This classification is based on tests that evaluate the

potential of a substance to produce reversible changes in the eye (e.g., OECD Test

Guideline 405 or 492).

H335 (May cause respiratory irritation): This is often based on observations of respiratory

effects in animal studies, human exposure data, or from the properties of the chemical itself

(e.g., reactivity, volatility).

Mandatory Visualization
The following diagram illustrates the logical workflow from the intrinsic hazardous properties of

2-Bromo-5-(methylsulfonyl)pyridine to the communication of these hazards as mandated by

the GHS.
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Intrinsic Properties & Toxicological Data

GHS Hazard Classification

Hazard Communication Elements

Specifics for 2-Bromo-5-(methylsulfonyl)pyridine

Physicochemical Properties

Toxicological Data (in vivo/in vitro)

Acute Toxicity (Oral), Cat. 4

Skin Irritation, Cat. 2

Eye Irritation, Cat. 2A

STOT - Single Exposure, Cat. 3

Evaluation leads to

Pictogram

Requires

Signal Word

Requires

Hazard Statements (H-Codes)

Requires

GHS07 (Exclamation Mark) Warning

Precautionary Statements (P-Codes)

Informs selection of

H302, H315, H319, H335e.g., P261, P280, P301+P312, P305+P351+P338

Click to download full resolution via product page

GHS Hazard Communication Workflow for the Compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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